Cas no 20621-49-2 (2',6'-Dihydroxy-4,4'-dimethoxychalcone)

• Product Name: 2',6'-Dihydroxy-4,4'-dimethoxychalcone
• CAS No: 20621-49-2
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD00017364
• CID: 241372
• PubChem ID: 6438580
• Update Time: 2025-04-19

2',6'-Dihydroxy-4,4'-dimethoxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-
• DIHYDROXY-4,4'-DIMETHOXYCHALCONE, 2',6'-
• 2',6'-DIHYDROXY-4,4'-DIMETHOXY
• 2',6'-DIHYDROXY-4,4'-DIMETHOXYCHALCONE
• 2'.6'-Dihydroxy-4.4'-dimethoxychalcone
• DIHYDROXY-4,4'-DIMETHOXYCHALCONE, 2',6'-(RG)
• DIHYDROXY-4,4'-DIMETHOXYCHALCONE,2',6'
• GYMNOGRAMMENE
• EINECS 305-324-9
• MFCD00017364
• (E)-2',6'-Dihydroxy-4,4'-dimethoxychalcone
• 20621-49-2
• NS00066287
• SCHEMBL2632343
• 1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
• (E)-1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• DTXSID601146849
• LMPK12120311
• 2-Propen-1-one, 1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-
• AKOS040760995
• 94441-99-3
• 1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (2E)-1-(2,6-Dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
• DB-292550
• 2',6'-Dihydroxy 4',4-dimethoxychalcone
• NXHNEWMDVUHUCV-VMPITWQZSA-N
• 2',6'-Dihydroxy-4,4'-dimethoxychalcone

• MDL： MFCD00017364
• Inchi： 1S/C17H16O5/c1-21-12-6-3-11(4-7-12)5-8-14(18)17-15(19)9-13(22-2)10-16(17)20/h3-10,19-20H,1-2H3/b8-5+
• InChI Key： NXHNEWMDVUHUCV-VMPITWQZSA-N
• SMILES： O(C)C1C=C(C(C(/C=C/C2C=CC(=CC=2)OC)=O)=C(C=1)O)O

Computed Properties

• Exact Mass: 300.10000
• Monoisotopic Mass: 300.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.279±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 165°C
• Boiling Point: 556°Cat760mmHg
• Flash Point: 207.2°C
• Solubility: Almost insoluble (0.03 g/l) (25 º C),
• PSA: 75.99000
• LogP: 3.01110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones